molecular formula C11H26O6Si B096229 6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane CAS No. 18044-51-4

6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane

Cat. No. B096229
CAS RN: 18044-51-4
M. Wt: 282.41 g/mol
InChI Key: FORHPIYYTQZPDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane, also known as EMTA, is a siloxane compound that has been studied for its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane is not fully understood, but it is believed to be related to its ability to form stable and biocompatible coatings on surfaces. This coating can help to prevent the degradation of materials and improve their biocompatibility.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is generally considered to be biocompatible. It has been studied for its potential use in drug delivery systems, where it can help to improve the stability and efficacy of drugs. This compound has also been studied for its potential use in surface coatings, where it can help to prevent the degradation of materials and improve their biocompatibility.

Advantages and Limitations for Lab Experiments

6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane has several advantages for use in lab experiments, including its low toxicity, biocompatibility, and ability to form stable coatings on surfaces. However, there are also some limitations to its use, including the complexity of its synthesis method and the need for specialized equipment and expertise.

Future Directions

There are several potential future directions for research on 6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane, including its use in drug delivery systems, surface coatings, and biomedical engineering. Further studies are needed to fully understand its mechanism of action and potential applications in these fields. Additionally, research is needed to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane can be synthesized through a multistep process involving the reaction of 1,6-dibromohexane with potassium ethoxide, followed by the reaction of the resulting product with 2-methoxyethanol and potassium carbonate. The final step involves the reaction of the intermediate product with tetraethyl orthosilicate and hydrochloric acid to yield this compound.

Scientific Research Applications

6-Ethyl-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-silaundecane has been studied for its potential applications in various scientific research fields, including drug delivery systems, surface coatings, and biomedical engineering. Its unique chemical structure and properties make it a promising candidate for these applications.

properties

CAS RN

18044-51-4

Molecular Formula

C11H26O6Si

Molecular Weight

282.41 g/mol

IUPAC Name

ethyl-tris(2-methoxyethoxy)silane

InChI

InChI=1S/C11H26O6Si/c1-5-18(15-9-6-12-2,16-10-7-13-3)17-11-8-14-4/h5-11H2,1-4H3

InChI Key

FORHPIYYTQZPDW-UHFFFAOYSA-N

SMILES

CC[Si](OCCOC)(OCCOC)OCCOC

Canonical SMILES

CC[Si](OCCOC)(OCCOC)OCCOC

Other CAS RN

18044-51-4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.